Cas no 383131-12-2 (1H-Azepine,2-(4-ethylphenyl)hexahydro-)

1H-Azepine,2-(4-ethylphenyl)hexahydro- structure
383131-12-2 structure
Product Name:1H-Azepine,2-(4-ethylphenyl)hexahydro-
CAS No:383131-12-2
MF:C14H21N
MW:203.32324385643
CID:298504
PubChem ID:3430769
Update Time:2025-04-19

1H-Azepine,2-(4-ethylphenyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine,2-(4-ethylphenyl)hexahydro-
    • 1H-Azepine,2-(4-ethylphenyl)hexahydro-(9CI)
    • 2-(4-Ethylphenyl)azepane
    • AKOS011833330
    • 383131-12-2
    • 2-(4-Ethylphenyl)hexahydro-1H-azepine
    • EN300-1153266
    • DTXSID401285655
    • Inchi: 1S/C14H21N/c1-2-12-7-9-13(10-8-12)14-6-4-3-5-11-15-14/h7-10,14-15H,2-6,11H2,1H3
    • InChI Key: YJDPUVZYSQGHKF-UHFFFAOYSA-N
    • SMILES: N1CCCCCC1C1C=CC(CC)=CC=1

Computed Properties

  • Exact Mass: 203.16753
  • Monoisotopic Mass: 203.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

1H-Azepine,2-(4-ethylphenyl)hexahydro- Pricemore >>

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